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Compound of Interest

Compound Name: Avenanthramide D

Cat. No.: B1666152

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Avenanthramide D, a key bioactive
compound found in oats. The document covers its systematic nomenclature, synonyms, and
physicochemical properties. Furthermore, it details a standard experimental protocol for its
extraction and visually represents both the extraction workflow and its primary anti-
inflammatory signaling pathway.

Nomenclature and Synonyms

Avenanthramide D is a member of the avenanthramide class of phenolic alkaloids, which are
characteristic secondary metabolites of oats (Avena sativa). The nomenclature of
avenanthramides can be complex, with different systems used in scientific literature. The name
"avenanthramide" itself was first coined by Collins.[1]

The systematic name for Avenanthramide D according to the International Union of Pure and
Applied Chemistry (IUPAC) is 2-[[(E)-3-(4-hydroxyphenyl)prop-2-enoyllJamino]benzoic acid.[2]

Avenanthramide D is also known by several synonyms, which are frequently encountered in
research papers and chemical databases. These include:

e Avenanthramide 1p[3]
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Dianthramide P[4]

N-(E)-p-Coumaroylanthranilic acid[3]

N-p-Coumarylanthranilic acid[3]

2-[[(E)-3-(4-hydroxyphenyl)prop-2-enoyllamino]benzoic Acid[2]

2-(((E)-3-(4-hydroxyphenyl)prop-2-enoyl)amino)benzoic acid[2]

Two primary nomenclature systems have been described for avenanthramides. The system by
Collins uses alphabetical descriptors, while Dimberg's system uses a combination of letters and
numbers to denote the specific anthranilate and phenylpropanoid moieties.[1]

Physicochemical Properties

A summary of the key physicochemical properties of Avenanthramide D is presented in the
table below. This data is essential for its handling, formulation, and experimental design.

Property Value Source
Molecular Formula C16H13NO4 [3]
Molecular Weight 283.3 g/mol [3]
CAS Number 115610-36-1 [3]
Appearance Light yellow solid [3]
Solubility Soluble in methanol and 3]
DMSO.
Long-Term Storage -20°C [3]
Purity (typical) >95% by HPLC [3]

Experimental Protocol: Extraction of
Avenanthramides from Oats
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The following protocol describes a general method for the extraction of avenanthramides,
including Avenanthramide D, from oat groats. This method is a synthesis of commonly used
laboratory procedures.

Objective: To extract a crude mixture of avenanthramides from oat samples for subsequent
analysis or purification.

Materials:

e Milled oat groats

e 80% Methanol (Methanol/Water, 80:20 v/v)

e Centrifuge

e Rotary evaporator or vacuum concentrator

e Magnetic stirrer and stir bars

o Filtration apparatus with PTFE membrane filters (0.45 um)

Procedure:

o Sample Preparation: Weigh 5.0 g of finely milled oat groats.

o Extraction: a. Add 35 mL of 80% methanol to the oat sample in a suitable flask. b. Stir the
mixture vigorously using a magnetic stirrer for 30 minutes at room temperature. c. Centrifuge
the mixture at approximately 600 x g for 10 minutes to pellet the solid material. d. Carefully
decant the supernatant into a clean collection flask. e. Repeat the extraction (steps 2a-2d)
on the remaining pellet with a fresh 35 mL of 80% methanol to ensure exhaustive extraction.

e Solvent Evaporation: a. Combine the supernatants from both extractions. b. Concentrate the
combined extract under reduced pressure using a rotary evaporator or a vacuum
concentrator. The temperature should not exceed 40°C to prevent degradation of the
avenanthramides.

o Reconstitution and Filtration: a. Once the solvent is fully evaporated, dissolve the dried
extract in 2 mL of methanol. b. Filter the reconstituted extract through a 0.45 um PTFE
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membrane filter to remove any remaining particulate matter.

o Storage: The filtered extract, rich in avenanthramides, is now ready for analytical procedures
such as HPLC. For short-term storage, keep the extract at 4°C. For long-term storage, -20°C

is recommended.

Visualizations
Experimental Workflow for Avenanthramide Extraction

The following diagram illustrates the key steps in the laboratory extraction of avenanthramides

from oats.
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Step 1: First Extraction
(80% Methanol, 30 min stirring)

:

( tep 2: First Centrifugation

(600 x g, 10 min)

Oat Pellet

Step 3: Second Extraction
/COIIECt Supernatant 1 (80% Methanol, 30 min stlmngD
Step 4: Second Centrifugation
(600 x g, 10 min)
/Collect Supernatant 2/

Step 5: Combine Supernatants

:

Step 6: Solvent Evaporation
(under reduced pressure, <40°C)

:

Step 7: Reconstitute in MethanoD

Step 8: Filtration
(0.45 pm PTFE filter)

Click to download full resolution via product page

Avenanthramide Extraction Workflow
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Anti-Inflammatory Signaling Pathway of
Avenanthramides

Avenanthramides exert their anti-inflammatory effects primarily through the inhibition of the
Nuclear Factor-kappa B (NF-kB) signaling pathway. The diagram below outlines this
mechanism.
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Avenanthramide D's Inhibition of the NF-kB Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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